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A deep dive into the environmental consequences of two classes of refrigerants,

Dichlorodifluoromethane (CFC-12) and Hydrofluorocarbons (HFCs), reveals a trade-off

between ozone layer protection and global warming. While HFCs were developed as ozone-

friendly alternatives to CFCs, their significant contribution to the greenhouse effect has raised

new environmental concerns. This guide provides a comprehensive comparison of their

environmental impacts, supported by quantitative data, detailed experimental methodologies,

and visual representations of the chemical pathways driving their effects.

Executive Summary
Dichlorodifluoromethane, a chlorofluorocarbon (CFC), is a potent ozone-depleting substance

with a high global warming potential.[1][2] In contrast, hydrofluorocarbons (HFCs) do not

deplete the ozone layer but are powerful greenhouse gases, with some having a global

warming potential thousands of times greater than carbon dioxide.[3][4][5][6] International

agreements like the Montreal Protocol have successfully phased out the production of CFCs,

leading to the adoption of HFCs.[7] However, the subsequent Kigali Amendment to the

Montreal Protocol now aims to phase down the production and consumption of HFCs to

mitigate their impact on climate change.[7]
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The environmental impacts of dichlorodifluoromethane and a selection of common HFCs are

summarized in the table below. The key metrics used for comparison are the Ozone Depletion

Potential (ODP) and the Global Warming Potential (GWP) over a 100-year time horizon.

Compound
Chemical
Formula

Type
ODP (100-
year)

GWP (100-
year)

Atmospheri
c Lifetime
(years)

Dichlorodifluo

romethane
CCl₂F₂ CFC 1.0 10,900 102

HFC-23 CHF₃ HFC 0 14,800 222

HFC-32 CH₂F₂ HFC 0 675 5.4

HFC-125 C₂HF₅ HFC 0 3,500 28.2

HFC-134a C₂H₂F₄ HFC 0 1,430 13.4

HFC-143a C₂H₃F₃ HFC 0 4,470 51

HFC-152a C₂H₄F₂ HFC 0 124 1.6

Experimental Protocols: Determining Environmental
Impact
The Ozone Depletion Potential (ODP) and Global Warming Potential (GWP) of a compound

are not determined by a single direct measurement but are calculated using a combination of

laboratory experiments and complex atmospheric models.

Determination of Ozone Depletion Potential (ODP)
The ODP of a substance is a relative measure of its ability to destroy stratospheric ozone

compared to dichlorodifluoromethane (CFC-11), which is assigned an ODP of 1.0.[8][9][10]

The determination of ODP involves the following key steps:

Laboratory-Based Kinetic Studies: The rate at which the compound breaks down in the

atmosphere is a crucial factor. For CFCs, this is primarily driven by photolysis (breakdown by

UV radiation) in the stratosphere. For other compounds like HCFCs, reactions with hydroxyl

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b179400?utm_src=pdf-body
https://www.benchchem.com/product/b179400?utm_src=pdf-body
https://www.climateprotectioncalculator.com/doc/EN/5_FactSheetRadiativeEfficiency.pdf
https://www.researchgate.net/publication/222445794_A_guide_to_global_warming_potentials_GWPs
http://www.protocolodemontreal.org.br/site/images/publicacoes/setor_manufatura_equipamentos_refrigeracao_arcondicionado/COmo_calcular_el_Potencial_de_Agotamiento_del_Ozono_en_las_mezclas_de_refrigerantes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


radicals (OH) in the troposphere are also significant.[8] These reaction rates are measured in

laboratory settings under controlled conditions that simulate the atmosphere.

Atmospheric Lifetime Calculation: The atmospheric lifetime of a compound is determined

from its breakdown rates. A longer lifetime allows more of the substance to be transported to

the stratosphere where it can contribute to ozone depletion.

Atmospheric Modeling: The data on atmospheric lifetime, along with information on the

number of chlorine or bromine atoms in the molecule and their ozone-destroying efficiency,

are used as inputs for two- and three-dimensional atmospheric chemistry and transport

models.[4] These models simulate the distribution and chemical reactions of the substance in

the atmosphere to calculate the resulting ozone depletion.

Relative Comparison to CFC-11: The calculated total ozone depletion per unit mass of the

substance is then compared to the calculated ozone depletion per unit mass of CFC-11 to

determine its ODP.[9]

Determination of Global Warming Potential (GWP)
The GWP of a gas is a measure of how much heat it traps in the atmosphere over a specific

time horizon, typically 100 years, relative to carbon dioxide (CO₂), which has a GWP of 1.0.[3]

[11][12] The methodology for calculating GWP involves these critical components:

Infrared Absorption Spectrum Measurement: The ability of a molecule to absorb infrared

radiation (heat) is a key determinant of its GWP. The infrared absorption spectrum of the

compound is measured in the laboratory using techniques like Fourier Transform Infrared

(FTIR) spectroscopy.[5] This data is used to calculate the compound's radiative efficiency,

which quantifies its effectiveness as a greenhouse gas.[11][13]

Atmospheric Lifetime Determination: Similar to ODP, the atmospheric lifetime of the

compound is a critical factor. For HFCs, the primary removal mechanism is reaction with

hydroxyl (OH) radicals in the troposphere.[14] The rates of these reactions are measured in

laboratory experiments to determine the atmospheric lifetime.[15]

Atmospheric Modeling and Integration: The radiative efficiency and atmospheric lifetime are

used in climate models to calculate the time-integrated radiative forcing of a pulse emission

of the gas over a specified time horizon.[16]
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Relative Comparison to CO₂: The calculated integrated radiative forcing of the compound is

then divided by the integrated radiative forcing of an equal mass of CO₂ over the same time

horizon to yield the GWP.[11]

Mandatory Visualization: Chemical Pathways of
Environmental Impact
The following diagrams, generated using the DOT language, illustrate the key chemical

pathways through which dichlorodifluoromethane and HFCs exert their environmental

effects.
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Figure 1. Catalytic Ozone Depletion by Dichlorodifluoromethane.
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Figure 2. Greenhouse Effect Mechanism of HFCs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b179400?utm_src=pdf-body-img
https://www.benchchem.com/product/b179400?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Ozone depletion - Wikipedia [en.wikipedia.org]

2. ozone.unep.org [ozone.unep.org]

3. grokipedia.com [grokipedia.com]

4. Finding Global Warming Potential of Greenhouse Gases Using Cross-Sectional Infrared
Spectroscopy - Pilot Scholars [pilotscholars.up.edu]

5. benchchem.com [benchchem.com]

6. mdpi.com [mdpi.com]

7. Ozone depletion potential - Wikipedia [en.wikipedia.org]

8. climateprotectioncalculator.com [climateprotectioncalculator.com]

9. researchgate.net [researchgate.net]

10. protocolodemontreal.org.br [protocolodemontreal.org.br]

11. Global warming potential - Wikipedia [en.wikipedia.org]

12. Radiative forcing - Wikipedia [en.wikipedia.org]

13. csl.noaa.gov [csl.noaa.gov]

14. Atmospheric lifetime, its application and its determination: CFC-substitutes as a case
study - Journal of the Chemical Society, Faraday Transactions (RSC Publishing)
[pubs.rsc.org]

15. archive.ipcc.ch [archive.ipcc.ch]

16. Global warming potential | Minimum.com [minimum.com]

To cite this document: BenchChem. [A Comparative Analysis of Environmental Impacts:
Dichlorodifluoromethane vs. Hydrofluorocarbons]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b179400#dichlorodifluoromethane-vs-
hfcs-environmental-impact-assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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